Cas no 885100-76-5 (Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate)

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate structure
885100-76-5 structure
Product Name:Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate
CAS No:885100-76-5
MF:C16H19FN2O2S
MW:322.397666215897
CID:826972
Update Time:2023-12-05

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate
    • methyl 6-(4-fluorophenyl)-2-methylsulfanyl-4-propan-2-yl-1,4-dihydropyrimidine-5-carboxylate
    • Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate
    • Methyl 6-(4-fluorophenyl)-1,4-dihydro-4-(1-methylethyl)-2-(methylthio)-5-pyrimidinecarboxylate (ACI)
    • Inchi： 1S/C16H19FN2O2S/c1-9(2)13-12(15(20)21-3)14(19-16(18-13)22-4)10-5-7-11(17)8-6-10/h5-9,13H,1-4H3,(H,18,19)
    • InChI Key： DJCGVJOZWRJIQV-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(C)C)NC(SC)=NC=1C1C=CC(F)=CC=1)OC

Computed Properties

  • Exact Mass: 322.11500

Experimental Properties

  • PSA: 75.99000
  • LogP: 2.82100

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate Production Method

Production Method 1

122549-26-2 122549-26-2
2986-19-8 2986-19-8
885100-76-5 885100-76-5
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone ;  15 h, 100 °C
Reference
Method for preparing 6-(4-fluorophenyl)-4-isopropyl-2-alkylthio(arylthio)-1,4-dihydro-5-pyrimidinecarboxylate as intermediate of rosuvastatin calcium
, China, , ,

Production Method 2

122549-26-2 122549-26-2
2986-19-8 2986-19-8
885100-76-5 885100-76-5
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  22 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
Reference
Synthesis of 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)pyrimidine-5-carboxylate
Wang, Daolin; et al, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(3), 148-149

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate Raw materials

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate Preparation Products

Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate Related Literature

885100-76-5 (Methyl 6-(4-Fluorophenyl)-4-isopropyl-2-methylthio-1,4-dihydropyrimidine -5-carboxylate) Related Products

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